6-(2-furyl)-N-(4-methyl-1,3-benzothiazol-2-yl)-3-phenylisoxazolo[5,4-b]pyridine-4-carboxamide
Description
Synthesis Analysis
The synthesis of complex organic compounds often involves multi-step reactions, including functionalization, cyclization, and substitution reactions. A related example is the synthesis of pyrazole derivatives, where carboxylic acid is converted into carboxamide through reactions with amines, showcasing the type of synthetic strategies that might be employed for our compound of interest (Yıldırım, Kandemirli, & Demir, 2005).
Molecular Structure Analysis
Molecular structure analysis is crucial for understanding the physical and chemical behavior of a compound. Crystallographic studies, such as those conducted on similar compounds, reveal details about molecular conformation, bond lengths, angles, and intermolecular interactions, which are pivotal in determining the compound's reactivity and stability (Karczmarzyk & Malinka, 2004).
Chemical Reactions and Properties
Chemical reactions involving compounds of similar complexity often include nucleophilic substitution, electrophilic addition, and ring closure reactions. These reactions are influenced by the compound's functional groups, electronic configuration, and steric factors. The reactivity pattern of similar compounds can provide insights into potential reactions (Argilagos et al., 1997).
Physical Properties Analysis
The physical properties of a compound, including melting point, boiling point, solubility, and crystal structure, are directly related to its molecular structure. For instance, the crystal and molecular structures of isothiazolopyridine derivatives have been extensively studied, providing information on the compound's solid-state characteristics and stability (Zhang et al., 2006).
Chemical Properties Analysis
The chemical properties, such as acidity/basicity, reactivity towards different reagents, and stability under various conditions, are crucial for determining a compound's potential applications. Studies on similar compounds can provide valuable insights into these aspects, facilitating the development of new materials or drugs (Gangapuram & Redda, 2009).
properties
IUPAC Name |
6-(furan-2-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)-3-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H16N4O3S/c1-14-7-5-11-19-21(14)27-25(33-19)28-23(30)16-13-17(18-10-6-12-31-18)26-24-20(16)22(29-32-24)15-8-3-2-4-9-15/h2-13H,1H3,(H,27,28,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRPIHLPHWCTMNO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC(=NC4=C3C(=NO4)C5=CC=CC=C5)C6=CC=CO6 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H16N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(furan-2-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)-3-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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